Cas no 1672-33-9 (3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine)

• Product Name: 3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine
• CAS No: 1672-33-9
• MF: C₄H₈N₄S₂
• MW: 176.263116836548
• MDL: MFCD03931477
• CID: 1347261
• Update Time: 2025-08-03

3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine, 1,2-dihydro-3,6-bis(methylthio)-
• 3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine
• 1,2,4,5-Tetrazine, 1,4-dihydro-3,6-bis(methylthio)-

• MDL： MFCD03931477
• Inchi： 1S/C4H8N4S2/c1-9-3-5-7-4(10-2)8-6-3/h1-2H3,(H,5,6)(H,7,8)
• InChI Key： LNYJEPPVBXMFNT-UHFFFAOYSA-N
• SMILES： N1C(SC)=NNC(SC)=N1

Computed Properties

• Exact Mass: 176.01924
• Monoisotopic Mass: 176.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Melting Point: 194-198 °C
• Boiling Point: 262.0±23.0 °C(Predicted)
• PSA: 48.78
• pka: -0.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azacyclic compounds